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Compound of Interest

Compound Name: Diphenyleneiodonium chloride

Cat. No.: B1670732

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of
Diphenyleneiodonium chloride (DPI) stock solutions, a widely used inhibitor of NADPH

oxidase and nitric oxide synthase.

Chemical Properties and Solubility

Diphenyleneiodonium chloride is a potent, cell-permeable, and irreversible inhibitor of
flavoenzymes, including NADPH oxidase and nitric oxide synthase (NOS).[1][2] It is a valuable
tool for studying cellular processes involving reactive oxygen species (ROS) and nitric oxide

signaling.
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Property Value Reference
Molecular Weight 314.55 g/mol [11[3]
Appearance Crystalline solid [2][4]

CAS Number 4673-26-1 [11[3]
Solubility in DMSO 5m|v|1)3 mg/mt- (159 - 41.32 [1][2][5]

o Insoluble to slightly soluble
Solubility in Water [1]12]
(0.2 - 1 mg/mL)

o Insoluble to slightly soluble
Solubility in Ethanol [1][4]
(<100 pg/mL)

) Room temperature (stable for
Storage (Solid) [4]
> 4 years)

_ -20°C (stable for up to 3
Storage (Stock Solution) ] [2]
months in DMSO)

Experimental Protocol: Preparation of a 10 mM
Diphenyleneiodonium Chloride Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of Diphenyleneiodonium
chloride in DMSO, a common starting concentration for in vitro experiments.

Materials:

Diphenyleneiodonium chloride (powder)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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» \ortex mixer
e Pipettes and sterile pipette tips
Procedure:

o Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass
of Diphenyleneiodonium chloride needed using its molecular weight (314.55 g/mol ).

o Mass (mg) = 10 mmol/L * 1 L/1000 mL * 1 mL * 314.55 g/mol * 1000 mg/g = 3.1455 mg

» Weigh the compound: Carefully weigh out approximately 3.15 mg of Diphenyleneiodonium
chloride powder using an analytical balance and transfer it to a sterile microcentrifuge tube.

e Add DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
Diphenyleneiodonium chloride powder.

e Dissolve the compound: Vortex the solution until the Diphenyleneiodonium chloride is
completely dissolved.[5] Gentle warming may be required for complete solubility.[2] Ensure
the solution is clear and free of any particulate matter.

» Aliquot and store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.[6] Store the aliquots at -20°C.
The stock solution is stable for up to 3 months when stored under these conditions.[2]

Signaling Pathway Inhibition

Diphenyleneiodonium chloride is a well-characterized inhibitor of NADPH oxidase (NOX), a
key enzyme responsible for the production of superoxide radicals, a type of reactive oxygen
species (ROS). It also inhibits nitric oxide synthase (NOS).[1][2] The diagram below illustrates
the general mechanism of NADPH oxidase and the point of inhibition by DPI.
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Caption: Inhibition of NADPH Oxidase by Diphenyleneiodonium chloride (DPI).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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diphenyleneiodonium-chloride-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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